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Compound of Interest

Compound Name: AZ7550 Mesylate

Cat. No.: B8069384 Get Quote

Essential Safety and Handling Guide for AZ7550
Mesylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling

AZ7550 Mesylate in a laboratory setting. The following procedures are designed to ensure a

safe environment and minimize exposure risk to this potent kinase inhibitor.

AZ7550 Mesylate is an active metabolite of Osimertinib (AZD9291), a powerful therapeutic

agent. Due to its cytotoxic potential and limited specific safety data, it must be handled with the

utmost care, adhering to protocols for highly potent compounds.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for AZ7550 Mesylate is not readily available, data

from its parent compound, Osimertinib, indicates significant potential hazards. Osimertinib is

classified as harmful if swallowed, may cause an allergic skin reaction, is suspected of

damaging fertility or the unborn child, and can cause organ damage through prolonged or

repeated exposure. Therefore, a comprehensive and conservative approach to personal

protection is mandatory.
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Table 1: Recommended Personal Protective Equipment (PPE) for Handling AZ7550 Mesylate

PPE Category Item
Specifications and
Procedures

Eye Protection
Safety Goggles with Side-

Shields

Must be worn at all times when

handling the compound in solid

or solution form. A face shield

should be worn in addition to

goggles when there is a risk of

splashing.

Hand Protection
Double Nitrile Gloves

(Chemotherapy-Rated)

Two pairs of powder-free nitrile

gloves rated for chemotherapy

drug handling are required.

Change the outer glove

immediately upon

contamination and both pairs

frequently (e.g., every 30-60

minutes).

Body Protection
Impervious Laboratory Coat or

Gown

A disposable, solid-front, back-

closing gown made of a low-

lint, impervious material (e.g.,

polyethylene-coated

polypropylene) is required.

Cuffs should be tucked under

the outer pair of gloves.

Respiratory Protection N95 Respirator or Higher

A NIOSH-approved N95

respirator is the minimum

requirement when handling the

solid (powder) form of AZ7550

Mesylate outside of a

containment device. For

higher-risk procedures (e.g.,

cleaning spills), a Powered Air-

Purifying Respirator (PAPR)

may be necessary.
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Operational Plan: Handling and Experimental
Protocols
All handling of AZ7550 Mesylate, especially of the solid form, must be performed within a

designated area and inside a certified containment primary engineering control (C-PEC).

Engineering Controls:

For Weighing and Reconstituting Solids: A certified Class II Biological Safety Cabinet (BSC)

or a containment ventilated enclosure (CVE) / powder containment hood is mandatory to

prevent inhalation of airborne particles.

For Handling Solutions: All subsequent dilutions and handling of solutions should be

performed in a certified chemical fume hood.

Experimental Protocol: Weighing and Preparing a Stock
Solution
This protocol provides a step-by-step guide for safely preparing a stock solution of AZ7550
Mesylate.

Materials:

AZ7550 Mesylate (solid)

Appropriate solvent (e.g., DMSO)

Calibrated analytical balance (located inside a C-PEC)

Weigh paper or boat

Spatula

Sterile conical tubes or vials

Pipettes and sterile, filtered tips

Plastic-backed absorbent bench paper
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Procedure:

Preparation of Workspace:

Ensure the C-PEC (e.g., powder containment hood) is operating correctly.

Cover the work surface with plastic-backed absorbent paper.

Gather all necessary materials and place them within the C-PEC before starting.

Donning PPE:

Put on all required PPE as specified in Table 1 before entering the designated handling

area. This includes a gown, inner and outer gloves, safety goggles, and an N95 respirator.

Weighing the Compound:

Inside the C-PEC, carefully open the container of AZ7550 Mesylate.

Using a dedicated spatula, gently transfer the desired amount of powder onto a weigh

paper on the calibrated balance. Avoid any actions that could generate dust.

Record the weight and securely close the primary container.

Preparing the Stock Solution:

Carefully transfer the weighed powder into an appropriately labeled sterile vial.

Using a calibrated pipette, slowly add the required volume of solvent (e.g., DMSO) to the

vial to achieve the desired concentration. Point the pipette tip towards the inner wall of the

vial to avoid splashing.

Secure the vial cap and mix gently by vortexing or inverting until the solid is completely

dissolved.

Post-Procedure Cleanup:
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Wipe down the spatula and any surfaces inside the C-PEC with a suitable deactivating

agent followed by 70% ethanol.

Dispose of all contaminated disposables (weigh paper, pipette tips, absorbent paper) in

the designated cytotoxic waste container.

Doffing PPE:

Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.

The outer gloves should be removed first and disposed of as cytotoxic waste. The gown

and remaining PPE should be removed before exiting the designated area.

Wash hands thoroughly with soap and water immediately after removing all PPE.

Disposal Plan
All materials that have come into contact with AZ7550 Mesylate must be treated as hazardous

cytotoxic waste. This waste must be segregated from regular laboratory trash.

Table 2: Disposal Guidelines for AZ7550 Mesylate Waste

Waste Type Disposal Container Procedure

Solid Waste

Labeled, sealed, puncture-

proof cytotoxic waste container

(typically yellow or purple)

Includes contaminated gloves,

gowns, bench paper, weigh

boats, pipette tips, and vials.

Liquid Waste

Labeled, sealed, leak-proof

hazardous chemical waste

container

Includes unused solutions, and

solvents used for rinsing

contaminated glassware. Do

not pour down the drain.

Sharps

Labeled, puncture-proof

sharps container for cytotoxic

waste

Includes contaminated needles

and syringes.

Follow your institution's specific guidelines for hazardous waste pickup and disposal, which

typically involves incineration by a licensed waste management provider.
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Emergency Procedures
Spill Response:

Small Spill (inside a fume hood):

Ensure PPE is worn.

Absorb the spill with absorbent pads.

Clean the area with a suitable decontaminating solution, followed by 70% ethanol.

Dispose of all cleaning materials as cytotoxic waste.

Large Spill (outside a fume hood):

Evacuate the immediate area and alert others.

Prevent entry into the affected area.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Do not attempt to clean up a large spill without specific training and equipment.

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water for at least 15 minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and report the incident to your

supervisor and EHS department.
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Mechanism of Action: EGFR and IGF-1R Signaling
Inhibition
AZ7550 Mesylate, as an active metabolite of Osimertinib, functions as a kinase inhibitor

targeting both the Epidermal Growth Factor Receptor (EGFR) and the Insulin-like Growth

Factor-1 Receptor (IGF-1R). These receptors are key components of signaling pathways that

drive cell proliferation and survival in many cancers. By inhibiting these receptors, AZ7550
Mesylate disrupts downstream signaling cascades, leading to reduced tumor growth.
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Caption: Inhibition of EGFR and IGF-1R by AZ7550 Mesylate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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